Cas no 82031-32-1 (7-bromo-1H-quinoxalin-2-one)

7-bromo-1H-quinoxalin-2-one structure

Product Name:7-bromo-1H-quinoxalin-2-one

CAS No:82031-32-1

MF:C₈H₅BrN₂O

MW:225.042100667953

MDL:MFCD01465145

CID:60399

PubChem ID:4913264

Update Time:2024-10-27

7-bromo-1H-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1H-quinoxalin-2-one
- 7-Bromoquinoxalin-2(1H)-one
- 2(1H)-Quinoxalinone, 7-bromo-
- 7-Brom-1H-chinoxalin-2-on
- 7-bromo-2(1H)-quinoxalinone
- 7-bromoquinoxalin-2-ol
- 7-bromoquinoxalin-2-one
- 2-Quinoxalinol,7-bromo- (7CI)
- 7-BROMO-1,2-DIHYDROQUINOXALIN-2-ONE
- 7-bromohydroquinoxalin-2-one
- 2(1H)-Quinoxalinone,7-bromo-
- PubChem20306
- 7-bromanyl-1H-quinoxalin-2-one
- EBD3430
- PXVQWJPOMIRXQL-UHFFFAOYSA-N
- STK785972
- SBB014181
- AB091
- 2-Quinoxalinol, 7-bromo- (7CI)
- 7-Bromo-2(1H)-quinoxalinone (ACI)
- AM9944
- AB09151
- 82031-32-1
- AKOS005620916
- DTXSID20406762
- FS-2856
- 7-Bromo-2(1H)-quinoxalinone; 7-Bromo-1H-quinoxalin-2-one; 7-Bromoquinoxalin-2(1H)-one
- AC-9418
- J-519179
- CS-W008865
- A840236
- J-518331
- SY112246
- EN300-319535
- MFCD01465145
- FT-0647279
- SCHEMBL622295
- AF-956/11915002
- DB-029349
- AE-842/31981012
- 7-bromo-1H-quinoxalin-2-one
- MDL： MFCD01465145
- Inchi： 1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-4H,(H,11,12)
- InChI Key： PXVQWJPOMIRXQL-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=CC=C(C=2)Br)N=C1

Computed Properties

Exact Mass: 223.95900
Monoisotopic Mass: 223.959
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.5

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.82
Refractive Index: 1.72
PSA: 45.75000
LogP: 1.68560

7-bromo-1H-quinoxalin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

7-bromo-1H-quinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52463-1/G	7-BROMOQUINOXALIN-2(1H)-ONE	82031-32-1	97%	1g	$93	2023-09-17
AstaTech	52463-5/G	7-BROMOQUINOXALIN-2(1H)-ONE	82031-32-1	97%	5g	$278	2023-09-17
Ambeed	A284838-100mg	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	100mg	$12.0	2025-04-16
Ambeed	A284838-250mg	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	250mg	$18.0	2025-04-16
Ambeed	A284838-1g	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	1g	$22.0	2025-04-16
Ambeed	A284838-5g	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	5g	$45.0	2025-04-16
Ambeed	A284838-10g	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	10g	$76.0	2025-04-16
Ambeed	A284838-25g	7-Bromoquinoxalin-2(1H)-one	82031-32-1	95%	25g	$189.0	2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YP093-200mg	7-bromo-1H-quinoxalin-2-one	82031-32-1	95%	200mg	239.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YP093-50mg	7-bromo-1H-quinoxalin-2-one	82031-32-1	95%	50mg	103.0CNY	2021-08-04

7-bromo-1H-quinoxalin-2-one Production Method

Production Method 1

1575-37-7

924-44-7

82031-32-1

Reaction Conditions

1.1 Solvents: Ethanol ; overnight, 25 °C

Reference

Direct Alkylation of Quinoxalinones with Boracene-Based Alkylborate under Visible Light Irradiation

Zhao, Wenyan; et al, Journal of Organic Chemistry, 2023, 88(9), 6218-6226

Production Method 2

6295-06-3

82031-32-1

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 3

72681-60-8

82031-32-1

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 4

1575-37-7

924-44-7

82031-32-1

Reaction Conditions

1.1 Solvents: Ethanol ; 1 h, reflux

Reference

Visible-Light-Driven Multicomponent Radical Cascade Versatile Alkylation of Quinoxalinones Enabled by Electron Donor Acceptor Complex in Water

Sun, Bin; et al, Advanced Synthesis & Catalysis, 2023, 365(7), 1020-1026

Production Method 5

1196-57-2

82031-32-1

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 225 min, -6 °C

Reference

7-bromoquinoxalin-2(1H)-one

Anonymous, IP.com Journal, 2021, 21, 1-2

Production Method 6

1575-37-7

298-12-4

82031-32-1

55687-34-8

Reaction Conditions

1.1 Solvents: Ethanol ; 2 h, reflux; 1 h, rt

Reference

Selectfluor Mediated Direct C-H Fluorination of 3-Heteroaryl-Oxindoles

Qin, Hui ; et al, Journal of Organic Chemistry, 2024, 89(1), 740-747

Production Method 7

1575-37-7

924-44-7

82031-32-1

55687-34-8

Reaction Conditions

1.1 Solvents: Ethanol ; 4 h, reflux

Reference

Highly efficient synthesis of C3-heteroaryl 3-fluorooxindoles via a one-pot stepwise Ce(III)/photoassisted cross-dehydrogenative coupling/fluorooxidation process

Zhang, Letian; et al, Organic Chemistry Frontiers, 2023, 10(3), 668-674

Production Method 8

1575-37-7

924-44-7

82031-32-1

55687-34-8

Reaction Conditions

1.1 Solvents: Ethanol ; 1 h, reflux; overnight, rt

Reference

Visible-light-induced Catalyzed Dehydrogenative Coupling of Quinoxalin-2(1H)-ones with Azoles Using Carbon Nitride

Xie, Shihua; et al, Asian Journal of Organic Chemistry, 2022, 11(7),

Production Method 9

1575-37-7

924-44-7

82031-32-1

55687-34-8

Reaction Conditions

1.1 Solvents: Ethanol ; 1 h, 85 °C; 16 h, rt

Reference

Electro-oxidation induced O-S cross-coupling of quinoxalinones with sodium sulfinates for synthesizing 2-sulfonyloxylated quinoxalines

Shi, Shi-Hui; et al, Chemical Communications (Cambridge, 2022, 58(88), 12357-12360

7-bromo-1H-quinoxalin-2-one Raw materials

7-bromo-1H-quinoxalin-2-one Preparation Products

7-bromo-1H-quinoxalin-2-one Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

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